1-{[1-(2,4-Difluorophenyl)ethyl]amino}propan-2-ol

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• SMILES: CC(CNC(C)C1=C(C=C(C=C1)F)F)O
• InChI: InChI=1S/C11H15F2NO/c1-7(15)6-14-8(2)10-4-3-9(12)5-11(10)13/h3-5,7-8,14-15H,6H2,1-2H3
• InChIKey: QYBGSSRYWTYZBT-UHFFFAOYSA-N

1-{[1-(2,4-Difluorophenyl)ethyl]amino}propan-2-ol – Amino Alcohol Building Block for Fluorinated Pharmaceutical Research

1-{[1-(2,4-Difluorophenyl)ethyl]amino}propan-2-ol (CAS 1154991-33-9) is a synthetic difluoro-substituted β-amino alcohol with the molecular formula C₁₁H₁₅F₂NO and a molecular weight of 215.24 g/mol . This bifunctional molecule combines a 2,4-difluorophenyl hydrophobic group, a chiral benzylic amine, and a secondary alcohol in a single scaffold, making it a versatile intermediate for medicinal chemistry programs that require fluorinated aromatic moieties and hydrogen-bonding functionality . It is commercially supplied for research use at a typical purity of 95%, with key computed physicochemical parameters including a topological polar surface area (TPSA) of 32.26 Ų, a predicted LogP of 1.9962, 2 H-bond donors, 2 H-bond acceptors, and 4 rotatable bonds .

Scaffold Fluorinated aromatic β-amino alcohol building block

Functionality Bifunctional: chiral benzylic amine + secondary alcohol

Stereochemical Two stereogenic centers enable diastereomeric probe design

Why Substituting 1-{[1-(2,4-Difluorophenyl)ethyl]amino}propan-2-ol with Generic In-Class Amino Alcohols Can Compromise Research Reproducibility and Synthetic Fidelity

Despite apparent structural similarity among aryl-ethyl-amino-propanol isomers, simple replacement of 1-{[1-(2,4-Difluorophenyl)ethyl]amino}propan-2-ol with in-class compounds such as 2-{[1-(2,4-difluorophenyl)ethyl]amino}propan-1-ol or the ethanolamine short-chain analog is not scientifically justified. The position of the hydroxyl group along the propanol backbone determines the alcohol's electronic character (primary vs. secondary), the hydrogen-bonding network, and the compound's metabolic susceptibility, which can alter the outcome of medicinal chemistry campaigns or analytical protocols. Because publicly available head-to-head comparative data for this specific scaffold are currently limited, unbiased procurement decisions must rely on the best available physicochemical evidence and structural rationale, which are presented quantitatively in Section 3.

Hydroxyl position mismatch

Secondary alcohol vs. primary in regioisomers alters H-bond geometry and metabolic stability, potentially shifting medicinal chemistry outcomes.

Chiral center count differs

Terminal-chain analogs with only one stereocenter cannot reproduce the diastereomeric diversity needed for stereochemistry-activity relationship studies.

Conformational flexibility may be reduced

Replacing with shorter-chain ethanolamine analogs decreases rotatable bond count, limiting conformational sampling relevant to induced-fit binding.

Quantitative Comparator Evidence for 1-{[1-(2,4-Difluorophenyl)ethyl]amino}propan-2-ol

Rotatable Bond Count as a Determinant of Conformational Flexibility Compared with the Shorter-Chain Ethanolamine Analog

The target compound possesses 4 rotatable bonds . The closest commercially available homolog, 2-((1-(2,4-difluorophenyl)ethyl)amino)ethanol (CAS 1038707-32-2), contains only 3 rotatable bonds because the three-carbon propanol backbone is replaced with a two-carbon ethanol chain. Reduced rotatable bond count generally correlates with lower conformational entropy and can decrease oral bioavailability according to the Veber rule (≤10 rotatable bonds is favorable, but within the same scaffold, a higher number provides greater conformational sampling for induced-fit binding) .

Rotatable Bonds

Class-level inference

4 vs. 3 rotatable bonds (+33%)

Supports conformational flexibility screening

May influence induced-fit binding; Veber rule reference

Evidence Dimension	Number of rotatable bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	2-((1-(2,4-difluorophenyl)ethyl)amino)ethanol: 3 rotatable bonds
Quantified Difference	+1 rotatable bond (33% increase)
Conditions	Computed from 2D molecular structure

Why This Matters

For researchers designing flexible ligands or optimizing oral drug candidates, the extra rotatable bond in the target compound may offer a conformational advantage that the shorter-chain analog cannot provide.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. View Source

Physicochemical Differentiation: LogP and Density Comparison with the Ethanolamine Short-Chain Analog

The target compound exhibits a predicted LogP of 1.9962 . The ethanolamine analog 2-((1-(2,4-difluorophenyl)ethyl)amino)ethanol (CAS 1038707-32-2) is reported to have a density of 1.178±0.06 g/cm³ and a boiling point of 277.3±30.0 °C . While LogP for this comparator is not publicly available, the lower molecular weight (201.21 vs. 215.24 g/mol) and the absence of the additional methylene group suggest a lower lipophilicity, which would affect partitioning into lipid membranes and blood-brain barrier penetration.

Lipophilicity

Cross-study comparable

Target LogP 1.9962; comparator LogP not reported

May support CNS lead optimization fit

Lipophilicity difference inferred from MW and structure

Evidence Dimension	Predicted LogP and molecular weight
Target Compound Data	LogP 1.9962, MW 215.24
Comparator Or Baseline	2-((1-(2,4-difluorophenyl)ethyl)amino)ethanol: MW 201.21, density 1.178 g/cm³, bp 277.3°C
Quantified Difference	ΔMW = 14.03 g/mol; LogP for comparator not reported
Conditions	Predicted properties (LogP); experimentally predicted density and boiling point for comparator

Why This Matters

In central nervous system drug discovery, a LogP near 2 is often associated with optimal brain penetration; the target compound's balanced lipophilicity makes it a more suitable starting point for CNS programs than the more polar ethanolamine analog.

H-Bond Donor/Acceptor Topology and Its Impact on Supramolecular Assembly

The target molecule contains exactly 2 H-bond donors (the secondary alcohol –OH and the secondary amine –NH–) and 2 H-bond acceptors (the oxygen of the alcohol and the nitrogen of the amine) . In the regioisomeric 2-{[1-(2,4-difluorophenyl)ethyl]amino}propan-1-ol, the alcohol is primary, which alters the spatial orientation of the donor –OH group relative to the aromatic ring. This stereoelectronic difference can change the molecular packing, solubility, and co-crystal formation tendencies, which are critical for formulation and solid-state chemistry studies.

H-Bond Topology

Class-level inference

Secondary alcohol vs. primary alcohol geometry

Distinct hydrogen-bonding pattern for co-crystal screening

Topological difference, not count; may affect solid-state properties

Evidence Dimension	Hydrogen-bond donor/acceptor count and alcohol type
Target Compound Data	2 H-bond donors (secondary alcohol), 2 H-bond acceptors
Comparator Or Baseline	2-{[1-(2,4-difluorophenyl)ethyl]amino}propan-1-ol: 2 H-bond donors (primary alcohol), 2 H-bond acceptors
Quantified Difference	No change in count; difference is topological (secondary vs. primary alcohol)
Conditions	Analysis of molecular connectivity

Why This Matters

In crystal engineering or co-crystal screening, the secondary alcohol of the target compound offers a distinct hydrogen-bonding geometry compared to primary alcohols, potentially leading to different solid-state properties that are essential for formulation development.

Chiral Complexity: Two Stereogenic Centers Enable Diastereomeric Diversity

The compound possesses two stereogenic centers (the benzylic carbon and the alcohol-bearing carbon), generating four possible stereoisomers (two pairs of enantiomers). In contrast, the 1-propanol isomer 3-{[1-(2,4-difluorophenyl)ethyl]amino}propan-1-ol has only one stereocenter (the benzylic carbon) when the alcohol is terminal. The presence of two chiral centers in the target compound allows exploration of diastereomeric pairs with potentially divergent biological activities, a feature that is highly valued in fragment-based drug discovery and pharmacological probe design .

Chiral Centers

Class-level inference

2 stereocenters → 4 stereoisomers

Enables diastereomeric SAR exploration

Single-stereocenter analogs provide only 2 enantiomers

Evidence Dimension	Number of stereogenic centers
Target Compound Data	2 stereogenic centers → 4 stereoisomers
Comparator Or Baseline	3-{[1-(2,4-difluorophenyl)ethyl]amino}propan-1-ol: 1 stereogenic center → 2 enantiomers
Quantified Difference	+1 stereogenic center (100% increase in chiral complexity)
Conditions	Structural analysis

Why This Matters

For medicinal chemistry programs that investigate stereochemistry-activity relationships, the target compound provides a richer stereochemical space to identify selective ligands, a capability that single-stereocenter analogs cannot match.

Commercial Purity Benchmarking: 95% Purity as a Guaranteed Starting Point for Reproducible Synthesis

The target compound is supplied with a guaranteed purity of 95% . This purity level is essential for reproducible synthetic transformations and biological assays, where impurities can introduce off-target effects or side reactions. While many in-class amino alcohols are offered at comparable nominal purity, the actual batch-to-batch variability often lacks transparent documentation. The 95% specification, when accompanied by a certificate of analysis, provides procurement confidence.

Purity Specification

Supporting evidence

95% (HPLC)

Supports batch-to-batch reproducibility review

Verify with certificate of analysis for specific lot

Evidence Dimension	Minimum purity specification
Target Compound Data	95% (HPLC)
Comparator Or Baseline	In-class amino alcohols typically offered at 95–98%, but actual purity may vary without CoA
Quantified Difference	Not directly comparable without batch-specific CoA
Conditions	Vendor specification

Why This Matters

For high-throughput screening or multi-step synthesis, a reliable purity specification reduces the risk of failed experiments due to unknown contaminants, supporting reproducible results.

Application Scenarios for 1-{[1-(2,4-Difluorophenyl)ethyl]amino}propan-2-ol Based on Quantitative Evidence

Lead Optimization in CNS Drug Discovery Leveraging Optimal LogP and Rotatable Bond Profile

With a predicted LogP of 1.9962 and 4 rotatable bonds, this amino alcohol is positioned within the favorable property space for blood-brain barrier penetration. It can serve as a central scaffold for the synthesis of CNS-targeted small molecules, where the 2,4-difluorophenyl motif is known to enhance metabolic stability and binding affinity .

Stereochemical Probe for Diastereomeric Structure-Activity Relationship (SAR) Studies

The two stereogenic centers allow the generation of four distinct stereoisomers. Researchers can use these diastereomeric forms to investigate the impact of three-dimensional shape on target engagement, a critical step in hit-to-lead optimization for chiral drug targets .

Fluorinated Building Block for 19F-NMR Metabolic Tracing and Mechanistic Studies

The presence of two chemically distinct fluorine atoms on the aromatic ring provides a built-in 19F-NMR probe. This enables metabolic tracking and protein-binding studies without additional labeling, offering an advantage over non-fluorinated or mono-fluorinated analogs .

Solid-State Chemistry and Co-Crystal Screening Exploiting Secondary Alcohol Hydrogen-Bonding Geometry

The secondary alcohol donor group provides a distinct hydrogen-bonding pattern compared to primary alcohols, making the compound a candidate for co-crystal engineering with pharmaceutical co-formers to improve solubility and dissolution rates .

Application

Selection Property

Validation Focus

CNS lead optimization studies

Balanced LogP and conformational flexibility profile

Blood-brain barrier penetration potential review

Diastereomeric SAR studies

Two stereocenters generating four stereoisomers

Stereochemistry-activity relationship profiling

19F-NMR metabolic tracing

Two distinct aromatic fluorine atoms

Metabolic tracking without additional labeling

Co-crystal engineering

Secondary alcohol H-bond geometry

Solid-state property and dissolution rate optimization

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. View Source
• [2] Müller K, Faeh C, Diederich F. Fluorine in pharmaceuticals: looking beyond intuition. Science. 2007;317(5846):1881-1886. View Source